1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine

• IUPAC Name: 1-ethyl-4-(2-naphthalen-1-yloxyethyl)piperazine
• InChI: InChI=1S/C18H24N2O/c1-2-19-10-12-20(13-11-19)14-15-21-18-9-5-7-16-6-3-4-8-17(16)18/h3-9H,2,10-15H2,1H3
• InChI Key: NWPMWBFDPSIQKB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)CCOC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H24N2O
• Molecular Weight: 284.4 g/mol

Description

1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of piperazine derivatives, which are known for their diverse pharmacological properties.

Mechanism Of Action

The exact mechanism of action of 1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist, which may contribute to its antipsychotic effects. It has also been shown to modulate the activity of other neurotransmitters, such as serotonin and norepinephrine.
Biochemical and Physiological Effects:
1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine has been shown to have a number of biochemical and physiological effects. It has been shown to increase dopamine turnover in the prefrontal cortex and striatum, which may contribute to its antipsychotic effects. It has also been shown to increase the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which may contribute to its anxiolytic effects.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine in lab experiments is its wide range of pharmacological activities. It has been shown to exhibit antipsychotic, anxiolytic, and antidepressant effects, making it a useful tool for studying the underlying mechanisms of these disorders. However, one of the main limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of future directions for research on 1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine. One area of interest is its potential use in the treatment of Parkinson's disease and other neurological disorders. It has been shown to have neuroprotective effects in animal models, and further research is needed to determine its potential as a therapeutic agent. Another area of interest is its potential use in the treatment of anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models, and further research is needed to determine its potential as a treatment for these disorders. Finally, further research is needed to better understand the mechanism of action of 1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine, as this could lead to the development of more effective treatments for a wide range of neuropsychiatric disorders.

Synthesis Methods

The synthesis of 1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine involves a multi-step process that starts with the reaction of 1-naphthol with 2-bromoethyl ethylamine hydrochloride to form 2-(1-naphthyloxy)ethylamine hydrochloride. This intermediate is then reacted with piperazine and triethylamine to produce the final product, 1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine. The yield of this synthesis method is typically around 60-70%.

Scientific Research Applications

1-ethyl-4-[2-(1-naphthyloxy)ethyl]piperazine has been extensively studied for its potential use in scientific research. It has been shown to exhibit a wide range of pharmacological activities, including antipsychotic, anxiolytic, and antidepressant effects. It has also been studied for its potential use in the treatment of Parkinson's disease and other neurological disorders.